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Compound of Interest

Compound Name:
Sodium phenyl phosphate

dihydrate

Cat. No.: B1316572 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical properties of reagents is paramount. This guide provides an in-depth look at the

chemical characteristics of sodium phenyl phosphate dihydrate, a compound frequently

utilized in biochemical assays and various research applications.

Core Chemical and Physical Properties
Sodium phenyl phosphate dihydrate is a white to off-white crystalline powder.[1][2] It is

recognized for its stability under recommended storage conditions, though it is hygroscopic and

should be protected from moisture.[3][4] The compound is stable in air but sensitive to

moisture.[4]

Quantitative Data Summary
A compilation of the key quantitative properties of sodium phenyl phosphate dihydrate is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₅Na₂O₄P·2H₂O [2][5]

Molecular Weight 254.09 g/mol [2][5][6]

Melting Point >300°C [5][7][8]

Solubility in Water Soluble [5][7][9]

Other Solubilities

Soluble in ethanol and

chloroform; insoluble in

acetone and ether.

[5]

Assay (by HClO₄ titration) ≥95% or ≥98% [2][10]

Water Content (K.F.) 11.0-17.1% [1][7][10]

Free Phenol <0.1% [2][11]

Reactivity and Stability
Sodium phenyl phosphate dihydrate is generally stable but exhibits reactivity under certain

conditions. It is incompatible with strong oxidizing agents.[3][12] Upon decomposition under fire

conditions, it may produce hazardous products including carbon oxides, oxides of phosphorus,

and sodium oxides.[3][12] The material is hygroscopic and should be stored in a cool, dry, and

well-ventilated place, with a recommended storage temperature of 2-8°C.[3][6][11]

The primary mode of chemical reactivity relevant to its common applications is the enzymatic

hydrolysis of the phosphate ester bond. This reaction is central to its use as a substrate for

phosphatases.

Role in Biochemical Assays: Phosphatase Activity
Sodium phenyl phosphate dihydrate serves as a crucial substrate for the determination of

phosphatase activity.[9][13] Phosphatases are enzymes that catalyze the hydrolysis of

phosphate esters, cleaving a phosphate group from the substrate. In the case of sodium phenyl

phosphate, the enzyme cleaves the ester bond to release phenol and inorganic phosphate.[13]

The production of phenol can be quantified, often spectrophotometrically, to measure the rate

of the enzymatic reaction. This provides valuable data on enzyme kinetics and activity.[13]
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This application is fundamental in various research areas, including the study of cellular

signaling pathways where phosphatases play a regulatory role.[13] It is also used in diagnostic

assays, for instance, in detecting alkaline phosphatase activity in milk products.

Enzymatic Hydrolysis Workflow
The general workflow for a phosphatase assay using sodium phenyl phosphate dihydrate is

outlined below. This process illustrates the logical steps from substrate preparation to data

analysis.
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Workflow for Phosphatase Assay
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Caption: General experimental workflow for a phosphatase activity assay.

Experimental Protocols
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While detailed, step-by-step experimental protocols are highly dependent on the specific

application and laboratory, the following outlines the general methodologies for key analyses

cited for sodium phenyl phosphate dihydrate.

Assay by Perchloric Acid (HClO₄) Titration
This method is a standard analytical procedure to determine the purity of the substance.

Sample Preparation: Accurately weigh a sample of sodium phenyl phosphate dihydrate
and dissolve it in a suitable solvent, typically glacial acetic acid.

Titration: Titrate the resulting solution with a standardized solution of perchloric acid.

Endpoint Determination: The endpoint of the titration is typically determined

potentiometrically.

Calculation: The purity of the sample is calculated based on the volume of perchloric acid

titrant consumed.

Karl Fischer (K.F.) Titration for Water Content
This is a classic titration method used to determine the amount of water in a sample.

Instrument Setup: A Karl Fischer titrator is used, which consists of a titration vessel, burette,

and a detector.

Sample Introduction: A precisely weighed amount of sodium phenyl phosphate dihydrate
is introduced into the titration vessel containing a solvent (e.g., methanol).

Titration: The sample is titrated with a Karl Fischer reagent, which reacts stoichiometrically

with water.

Endpoint Detection: The endpoint is detected electrochemically.

Calculation: The water content is calculated from the amount of Karl Fischer reagent

consumed.

Purification Method
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A common method for the purification of sodium phenyl phosphate dihydrate involves

recrystallization.[14][15]

Dissolution: Dissolve the compound in a minimum amount of methanol.[14][15]

Filtration: Filter the solution to remove any insoluble inorganic phosphate residues.[14][15]

Precipitation: Add an equal volume of diethyl ether (Et₂O) to precipitate the purified sodium
phenyl phosphate dihydrate.[14][15]

Washing and Drying: Wash the resulting solid with diethyl ether and dry it under a vacuum.

[14][15]

The logical relationship for the purification process is visualized below.
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Purification of Sodium Phenyl Phosphate Dihydrate

Purification of Sodium Phenyl Phosphate Dihydrate
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Caption: Logical workflow for the purification of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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